3-{[1-(5-quinoxalinylcarbonyl)-4-piperidinyl]methyl}benzoic acid

• IUPAC Name: 3-[[1-(quinoxaline-5-carbonyl)piperidin-4-yl]methyl]benzoic acid
• InChI: InChI=1S/C22H21N3O3/c26-21(18-5-2-6-19-20(18)24-10-9-23-19)25-11-7-15(8-12-25)13-16-3-1-4-17(14-16)22(27)28/h1-6,9-10,14-15H,7-8,11-13H2,(H,27,28)
• InChI Key: ASALNPWQMYOCPA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC(=CC=C2)C(=O)O)C(=O)C3=C4C(=CC=C3)N=CC=N4
• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol

Description

Benzoic acid derivatives, such as the one you mentioned, are a class of compounds that have a carboxylic acid (-COOH) group attached to a benzene ring. They are widely used in the pharmaceutical industry due to their diverse biological properties.

Molecular Structure Analysis

The molecular structure of benzoic acid derivatives can be analyzed using techniques such as NMR spectroscopy. The specific structure of “3-{[1-(5-quinoxalinylcarbonyl)-4-piperidinyl]methyl}benzoic acid” would need to be determined experimentally or through computational methods.

Chemical Reactions Analysis

Benzoic acid derivatives can undergo a variety of chemical reactions. For example, treatment of an alkylbenzene with potassium permanganate results in oxidation to give the benzoic acid. The specific reactions that “3-{[1-(5-quinoxalinylcarbonyl)-4-piperidinyl]methyl}benzoic acid” can undergo would depend on its specific structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzoic acid derivatives can be determined experimentally. For example, the melting point, boiling point, and solubility can be measured. The specific properties of “3-{[1-(5-quinoxalinylcarbonyl)-4-piperidinyl]methyl}benzoic acid” would need to be determined experimentally.

Mechanism of Action

The mechanism of action of benzoic acid derivatives can vary widely depending on their specific structure and the biological system they interact with. For example, some benzoic acid derivatives have antimicrobial properties and work by inhibiting the synthesis of certain proteins in bacteria.

Safety and Hazards

The safety and hazards associated with benzoic acid derivatives can vary widely depending on their specific structure. For example, some benzoic acid derivatives can cause eye damage. The specific safety and hazards of “3-{[1-(5-quinoxalinylcarbonyl)-4-piperidinyl]methyl}benzoic acid” would need to be determined experimentally.

Future Directions

The future directions for research on benzoic acid derivatives could include the development of new synthesis methods, the discovery of new biological activities, and the design of new drugs. The specific future directions for “3-{[1-(5-quinoxalinylcarbonyl)-4-piperidinyl]methyl}benzoic acid” would depend on its specific structure and properties.